Cas no 122-00-9 (4'-Methylacetophenone)

4'-Methylacetophenone Properties

Names and Identifiers

• 1-(p-Tolyl)ethanone
• 4-Acetyltoluene
• 4-Methylacetophenone
• 4-Methylacetophenone (p-)
• 1-Acetyl-4-methylbenzene
• 1-Methyl-4-acetylbenzen
• methyl p-tolyl ketone
• Photoinitiator-4MAP
• 4'-Methylacetophenone
• P-methyl acetophenone
• 4′-Methylacetophenone
• METHYLACETOPHENONE, 4-(AS)
• 1-(4-methylphenyl)ethanone
• 4‘-Methylacetophenone
• 4’-Methylacetophenone
• 1-Methyl-4-acetyl benzene
• Melilot
• 4'-(SG)
• P-Methyl
• Esberiven
• Melilotal
• FEMA 2677
• Sweet clover
• p-Acetotoluene
• Yellow melilot
• P-ACETYLTOLUENE
• 1-Acetyl-4-methyl benzene
• p-Methylacetophenone
• 1-p-Tolylethanone
• Ethanone, 1-(4-methylphenyl)-
• Acetophenone, 4'-methyl-
• 1-Methyl-4-acetylbenzene
• 1-(4-Methylphenyl)ethan-1-one
• 4-Methylphenyl methyl ketone
• Tolyl methyl ketone, p-
• FEMA No. 2677
• para-Methyl-acetophenone
• Para Meth
• +Expand

• MDL： MFCD00008751
• InChIKey： GNKZMNRKLCTJAY-UHFFFAOYSA-N
• Inchi： 1S/C9H10O/c1-7-3-5-9(6-4-7)8(2)10/h3-6H,1-2H3
• SMILES： O=C(C([H])([H])[H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]
• BRN： 606053

Computed Properties

• Exact Mass: 134.07300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 134.073
• Heavy Atom Count: 10
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 134.17

Experimental Properties

• LogP: 2.19760
• PSA: 17.07000
• Refractive Index: n20/D 1.533(lit.)
• Water Partition Coefficient: 0.37 g/L (15 ºC)
• Boiling Point: 226 °C(lit.)
• Melting Point: 22-24 °C (lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• FEMA: 2677
• Solubility: 2.07g/l
• Color/Form: Colorless to yellowish transparent liquid, solidified at a slightly lower temperature, with the aroma of Hawthorn flowers and the aroma of alfalfa, honey and coumarin, and the aroma is softer than that of acetophenone. After extreme dilution, it has a sweet aroma like strawberry.
• Solubility: It is easily soluble in ethanol, diethyl ether, chloroform and propylene glycol, but almost insoluble in water and glycerol.
• Density: 1.004 g/mL at 20 °C
  1.005 g/mL at 25 °C(lit.)
• Refractive Index: 1.530-1.536

4'-Methylacetophenone Security Information

• Symbol: GHS07
• RTECS：AM9463000
• WGK Germany：1
• Safety Term：S23;S24/25
• Safety Instruction： S26-S27-S37/39-S24/25-S23
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature(BD17809)
• Risk Phrases： 22
• Signal Word：Warning
• TSCA：Yes
• Explosive Limit：1.00%(V)

4'-Methylacetophenone Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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